Cas no 2138074-60-7 (1-(cyclobutylmethoxy)-1-(iodomethyl)cyclohexane)

• Product Name: 1-(cyclobutylmethoxy)-1-(iodomethyl)cyclohexane
• CAS No: 2138074-60-7
• MF: C₁₂H₂₁IO
• MW: 308.199016332626
• CID: 5995559
• PubChem ID: 165873844
• Update Time: 2025-08-04

1-(cyclobutylmethoxy)-1-(iodomethyl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(cyclobutylmethoxy)-1-(iodomethyl)cyclohexane
• 2138074-60-7
• EN300-1137101

• Inchi： 1S/C12H21IO/c13-10-12(7-2-1-3-8-12)14-9-11-5-4-6-11/h11H,1-10H2
• InChI Key： URHWTSVCXWNNNT-UHFFFAOYSA-N
• SMILES： ICC1(CCCCC1)OCC1CCC1

Computed Properties

• Exact Mass: 308.06371g/mol
• Monoisotopic Mass: 308.06371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(cyclobutylmethoxy)-1-(iodomethyl)cyclohexane

Comprehensive Overview of 1-(cyclobutylmethoxy)-1-(iodomethyl)cyclohexane (CAS No. 2138074-60-7)

1-(cyclobutylmethoxy)-1-(iodomethyl)cyclohexane (CAS No. 2138074-60-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a cyclohexane backbone substituted with both a cyclobutylmethoxy group and an iodomethyl moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where its reactive iodomethyl group can facilitate further functionalization.

In recent years, the demand for halogenated cyclohexane derivatives like 1-(cyclobutylmethoxy)-1-(iodomethyl)cyclohexane has surged, driven by their utility in cross-coupling reactions and as building blocks for complex molecules. The compound's CAS No. 2138074-60-7 is frequently searched in academic and industrial databases, reflecting its relevance in modern organic synthesis. Its cyclobutylmethoxy group also contributes to enhanced lipophilicity, a property highly sought after in the design of bioactive molecules.

One of the most discussed topics in chemical forums and research papers is the role of iodoalkanes in medicinal chemistry. 1-(cyclobutylmethoxy)-1-(iodomethyl)cyclohexane fits this category, offering a reactive handle for nucleophilic substitution reactions. This aligns with the growing trend of using halogenated intermediates to streamline the synthesis of target compounds, reducing steps and improving yields. The compound's stability under various conditions further enhances its appeal for scalable production.

From an SEO perspective, queries such as "synthesis of 1-(cyclobutylmethoxy)-1-(iodomethyl)cyclohexane" or "applications of CAS 2138074-60-7" are increasingly common, indicating a need for detailed technical information. This compound is often compared to other cyclohexane-based intermediates due to its balanced reactivity and selectivity. Researchers also explore its potential in creating cyclobutane-containing drugs, a hot topic in fragment-based drug design.

Another area of interest is the compound's compatibility with green chemistry principles. The iodomethyl group can participate in atom-efficient transformations, minimizing waste—a priority for sustainable chemical processes. This aligns with global trends toward environmentally friendly synthesis methods, making 1-(cyclobutylmethoxy)-1-(iodomethyl)cyclohexane a candidate for greener pharmaceutical manufacturing.

In summary, 1-(cyclobutylmethoxy)-1-(iodomethyl)cyclohexane (CAS No. 2138074-60-7) stands out as a valuable tool in synthetic chemistry, bridging the gap between fundamental research and industrial applications. Its dual functional groups—cyclobutylmethoxy and iodomethyl—offer unmatched flexibility, catering to the evolving needs of drug developers and material scientists alike. As research progresses, this compound is poised to play a pivotal role in advancing next-generation therapeutics and specialty chemicals.